Cas no 35532-73-1 (2,4-di-tert-butyl-6-methylaniline)

• Product Name: 2,4-di-tert-butyl-6-methylaniline
• CAS No: 35532-73-1
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 920434
• PubChem ID: 520746
• Update Time: 2025-10-29

2,4-di-tert-butyl-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• aniline, 2-methyl-4,6-di-tert-butyl-
• 2,4-bis(1,1-dimethylethyl)-6-methylbenzenamine
• 2,4-di-tert-butyl-6-methylaniline
• AG-669/02921050
• AKOS002161612
• F0030-0044
• 2,4-ditert-butyl-6-methylaniline
• Oprea1_438328
• STL020003
• 2,4-di(tert-butyl)-6-methylaniline
• 35532-73-1
• CS-0358982
• 2,4-ditert-butyl-6-methylphenylamine
• SCHEMBL10342450

• Inchi： 1S/C15H25N/c1-10-8-11(14(2,3)4)9-12(13(10)16)15(5,6)7/h8-9H,16H2,1-7H3
• InChI Key： KOENVNBHHIFQKL-UHFFFAOYSA-N
• SMILES： NC1=C(C)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 219.19885
• Monoisotopic Mass: 219.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 2,4-di-tert-butyl-6-methylaniline

Introduction to 2,4-di-tert-butyl-6-methylaniline (CAS No. 35532-73-1)

2,4-di-tert-butyl-6-methylaniline (CAS No. 35532-73-1) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique molecular structure, which includes two tert-butyl groups and a methyl group attached to an aniline backbone. The tert-butyl groups provide steric hindrance and enhance the stability of the molecule, making it suitable for various synthetic processes and as an intermediate in the production of more complex compounds.

The chemical formula of 2,4-di-tert-butyl-6-methylaniline is C₁₅H₂₅N, and its molecular weight is approximately 219.37 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic amine odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In the pharmaceutical industry, 2,4-di-tert-butyl-6-methylaniline has gained attention for its potential use as an intermediate in the synthesis of various drugs. Recent studies have explored its role in the development of new therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drugs. The tert-butyl groups in the molecule contribute to its lipophilicity, which can enhance its ability to cross cell membranes and interact with biological targets.

The stability and reactivity of 2,4-di-tert-butyl-6-methylaniline make it a valuable starting material for a variety of synthetic transformations. For instance, it can be used in the preparation of substituted anilines, which are important intermediates in the synthesis of dyes, pigments, and pharmaceuticals. Additionally, the compound's ability to undergo electrophilic aromatic substitution reactions allows for the introduction of various functional groups, expanding its utility in organic synthesis.

In the field of materials science, 2,4-di-tert-butyl-6-methylaniline has been investigated for its potential applications in the development of advanced materials. Research has shown that it can be used as a precursor for the synthesis of conductive polymers and other functional materials with unique electronic properties. These materials have potential applications in electronics, sensors, and energy storage devices.

The environmental impact of 2,4-di-tert-butyl-6-methylaniline is also an important consideration. Studies have been conducted to assess its biodegradability and toxicity to ensure that it can be used safely in industrial processes without causing significant environmental harm. Preliminary results indicate that the compound has low toxicity and is biodegradable under certain conditions, making it a more environmentally friendly option compared to some other organic compounds.

In conclusion, 2,4-di-tert-butyl-6-methylaniline (CAS No. 35532-73-1) is a multifaceted compound with a broad range of applications in chemistry and related fields. Its unique molecular structure provides stability and reactivity that make it valuable as an intermediate in drug synthesis, a precursor for advanced materials, and a component in various industrial processes. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.